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Clinical Comparison at a Glance

Study Detail [1] [2] [3] [4] [5] [6]

Patient
Condition

Cystitis Urinary Tract Infections Chronic Urinary

Tract Infections

Urinary Tract

Infections

Cinoxacin
Efficacy

93% (26/28

patients)

Pathogens eradicated; 4

reinfections at follow-up

24 successes / 29

patients

83% cure rate

Nalidixic Acid
Efficacy

93% (25/27

patients)

Pathogens eradicated; 1

reinfection at follow-up

22 successes / 31

patients

70% cure rate

Cinoxacin
Adverse Effects

7 reactions in

4 patients

Reported by fewer

patients

11 patients

reported effects

Information

missing

Nalidixic Acid
Adverse Effects

18 reactions in

9 patients

Reported by twice as

many patients

13 patients

reported effects

Information

missing
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The data in the table above comes from several single-blind or comparative clinical studies. Here is a

detailed look at their methodologies.

Study 1 & 2: Treatment of Acute Cystitis (1982) [1] [2]

Objective: To compare the efficacy and safety of cinoxacin and nalidixic acid in patients with
cystitis.

Protocol: A single-blind study was conducted with 95 patients. They were assigned to receive
either cinoxacin 250 mg four times a day or nalidixic acid 1 gram four times a day for a

period of 7 to 14 days.
Evaluation Criteria: The primary outcomes were symptomatic response (resolution of UTI

symptoms) and bacteriologic response (eradication of the causative pathogen in urine cultures).

Study 3: Treatment of Chronic UTIs (1982) [5]

Objective: To compare the two drugs in patients with chronic urinary tract infections.

Protocol: This comparative study involved 60 patients. The treatment groups received
cinoxacin or nalidixic acid for ten days.

Evaluation Criteria: Therapy was classified as a success or failure based on clinical and
bacteriological outcomes. Adverse effects were also monitored.

Study 4: Broader UTI Comparison (1984) [6]

Objective: To determine the effectiveness and tolerability of several drugs, including cinoxacin
and nalidixic acid, for UTIs.

Protocol: 125 patients were treated for 10-14 days with the appropriate doses of each drug.
Evaluation Criteria: Clinical and bacteriological checks were performed before and after

treatment to determine the cure rate.

Mechanism of Action and Pharmacology

The following diagram illustrates the core mechanism shared by both drugs and their pharmacokinetic

differences.
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Mechanism and Pharmacokinetics Comparison

Shared Mechanism of Action Pharmacokinetic & Dosing Differences

Cinoxacin / Nalidixic Acid

Binds to DNA Gyrase (Topoisomerase II)
& Topoisomerase IV

Inhibits Bacterial DNA Synthesis

Inhibits Cell Division
Leads to Bacterial Death

Cinoxacin

Dose: 250 mg q.i.d. or 500 mg b.i.d. Protein Binding: 60-80% 50-60% excreted unchanged in urine Half-life: ~1.5 hours Food delays, does not prevent, absorption

Nalidixic Acid

Dose: 1 g q.i.d.

Click to download full resolution via product page

Key Conclusions for Professionals

Based on the aggregated data, here are the critical points for a comparative guide:

Equivalent Efficacy: Across multiple studies, cinoxacin and nalidixic acid demonstrated
comparable efficacy in treating uncomplicated UTIs caused by common Gram-negative pathogens

like E. coli, Proteus, and Klebsiella species [1] [7] [6]. The bacteriologic and symptomatic response
rates were largely similar.

Superior Safety and Tolerability of Cinoxacin: A consistent finding across the literature is that
cinoxacin is associated with a lower incidence and fewer severe adverse drug reactions [1] [3]

[2]. The most common adverse effects for both drugs involve the gastrointestinal system (nausea,
vomiting) and central nervous system (dizziness, headache), but they occur less frequently with

cinoxacin.
Dosing and Resistance Considerations: Cinoxacin offered a practical advantage with a lower
total daily dose and the option for twice-daily administration, which could improve patient
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compliance [7] [6]. Some reviews also suggested that cinoxacin might have a lower propensity to

induce bacterial resistance, though this was noted as an area requiring further confirmation [7].

Important Context and Limitations

When interpreting these results, please consider the following:

Historical Status: It is important to note that both cinoxacin and nalidixic acid are first-generation
quinolones and their use has been largely superseded by newer agents. Cinoxacin has been
discontinued in many markets, including the US and UK, and is no longer available [8].

Generational Context: These drugs represent the first generation of quinolone antibiotics. Later
generations (fluoroquinolones) were developed with broader spectra of activity and improved

pharmacokinetic profiles. Therefore, the comparative data presented here is most relevant for
historical or specific research contexts rather than guiding current clinical practice.

Need Custom Synthesis?
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References

1. Comparison of cinoxacin and nalidixic acid in patients with ... [sciencedirect.com]

2. Comparison of cinoxacin and nalidixic acid in patients with ... [pubmed.ncbi.nlm.nih.gov]

3. A clinical comparison of cinoxacin and nalidixic acid in the ... [pubmed.ncbi.nlm.nih.gov]

4. A Clinical Comparison of Cinoxacin and Nalidixic Acid in ... [sciencedirect.com]

5. [A comparison of cinoxacin and nalidixic acid in the ... [pubmed.ncbi.nlm.nih.gov]

6. Experiences on the efficacy and safety of nalidixic acid ... [link.springer.com]

7. Cinoxacin. A review of its pharmacological properties and ... [pubmed.ncbi.nlm.nih.gov]

8. Cinoxacin [en.wikipedia.org]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/6347618/
https://link.springer.com/article/10.1007/BF01645218
https://www.smolecule.com/products/s523816?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6347618/
https://www.smolecule.com/products/s523816?utm_src=pdf-body
https://www.smolecule.com/products/s523816?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cinoxacin
https://www.smolecule.com/products/s523816?utm_src=pdf-custom-synthesis
https://www.sciencedirect.com/science/article/abs/pii/0090429582903429#!
https://pubmed.ncbi.nlm.nih.gov/7051507/
https://pubmed.ncbi.nlm.nih.gov/7017171/
https://www.sciencedirect.com/science/article/abs/pii/S0022534717552192
https://pubmed.ncbi.nlm.nih.gov/7129643/
https://link.springer.com/article/10.1007/BF01645218
https://pubmed.ncbi.nlm.nih.gov/6347618/
https://en.wikipedia.org/wiki/Cinoxacin
https://www.smolecule.com/products/s523816?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To cite this document: Smolecule. [Cinoxacin vs nalidixic acid efficacy comparative study]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b523816#cinoxacin-vs-

nalidixic-acid-efficacy-comparative-study]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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